3-(Azetidin-1-YL)piperidine
Overview
Description
“3-(Azetidin-1-YL)piperidine” is a compound with a molecular weight of 140.23 . It is a liquid at room temperature .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a six-membered ring that further comprises five methylene groups (-CH2-) and one amine group (-NH-) .
Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 140.23 .
Scientific Research Applications
The compound 3-(Azetidin-1-yl)piperidine is an advanced building block in drug discovery, offering a blend of increased size and conformational flexibility compared to its parent heterocycles. This makes it a valuable component in lead optimization programs for developing new therapeutic agents. For instance, it serves as a stretched analogue of piperidine, piperazine, and morpholine, designed to enhance the efficacy of potential drugs through improved molecular interactions (Feskov et al., 2019).
In the realm of synthetic chemistry, this compound facilitates the creation of substituted piperidines via a Ni-catalyzed β-carbon elimination process. This methodology has been praised for its broad substrate scope, excellent yields, and regioselectivity, demonstrating the compound's versatility in generating structurally diverse molecules for further pharmaceutical evaluation (Kumar & Louie, 2012).
Moreover, this compound derivatives have been investigated for their role as linkers in the design and synthesis of novel human beta(3) adrenergic receptor agonists. These studies have highlighted the potential of azetidine and piperidine sulfonamides as effective linkers, contributing to the development of potent agonists with good selectivity profiles (Sum et al., 2003).
Additionally, this compound and its derivatives have been utilized in the exploration of novel chemotypes as mGlu2 receptor positive allosteric modulators (PAMs). This research has led to the identification of potent, selective, orally bioavailable, and brain-penetrant mGluR2 PAMs, showcasing the compound's utility in the development of new treatments for neurological disorders (de Lucas et al., 2019).
Mechanism of Action
While specific information on the mechanism of action of “3-(Azetidin-1-YL)piperidine” is not available, piperidine derivatives have been found to regulate several crucial signaling pathways essential for the establishment of cancers such as STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB etc .
Safety and Hazards
The safety information for “3-(Azetidin-1-YL)piperidine” indicates that it is a dangerous substance. It has hazard statements H314 and H335, indicating that it causes severe skin burns and eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Future Directions
Piperidines are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that “3-(Azetidin-1-YL)piperidine” and similar compounds may have significant potential for future research and development in the pharmaceutical industry.
properties
IUPAC Name |
3-(azetidin-1-yl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c1-3-8(7-9-4-1)10-5-2-6-10/h8-9H,1-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDJSNSJKBMNVAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N2CCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1290136-92-3 |
Source
|
| Record name | 3-(azetidin-1-yl)piperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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